Cas no 93032-69-0 (2-Amino-1-(1H-benzimidazol-1-yl)ethan-1-one)

• Product Name: 2-Amino-1-(1H-benzimidazol-1-yl)ethan-1-one
• CAS No: 93032-69-0
• MF: C₉H₉N₃O
• MW: 175.187261343002
• CID: 801125
• Update Time: 2023-08-03

2-Amino-1-(1H-benzimidazol-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole,1-(aminoacetyl)-(9CI)
• 2-amino-1-(benzimidazol-1-yl)ethanone
• 1-(AMINOACETYL)-1H-BENZO[D]IMIDAZOLE
• 2-Amino-1-(1H-benzimidazol-1-yl)ethan-1-one
• 2-amino-1-(1H-1,3-benzodiazol-1-yl)ethan-1-one

• Inchi： 1S/C9H9N3O/c10-5-9(13)12-6-11-7-3-1-2-4-8(7)12/h1-4,6H,5,10H2
• InChI Key： NKACBPWIDYIRBS-UHFFFAOYSA-N
• SMILES： O=C(CN)N1C=NC2C=CC=CC1=2

Computed Properties

• Exact Mass: 175.075
• Monoisotopic Mass: 175.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.9